Cas no 2680687-29-8 (benzyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate)

• Product Name: benzyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate
• CAS No: 2680687-29-8
• MF: C₂₁H₁₉NO₃
• MW: 333.380465745926
• CID: 5621590
• PubChem ID: 165932124
• Update Time: 2025-05-19

benzyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296057
• benzyl N-[(4-hydroxyphenyl)methyl]-N-phenylcarbamate
• 2680687-29-8
• benzyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate

• Inchi： 1S/C21H19NO3/c23-20-13-11-17(12-14-20)15-22(19-9-5-2-6-10-19)21(24)25-16-18-7-3-1-4-8-18/h1-14,23H,15-16H2
• InChI Key： ZSXSVAVFFZJCNX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C=CC=CC=1)CC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 333.13649347g/mol
• Monoisotopic Mass: 333.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate

Introduction to Benzyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate (CAS No. 2680687-29-8)

Benzyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate, a compound with the chemical identifier CAS No. 2680687-29-8, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and the development of novel therapeutic agents.

The molecular framework of Benzyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate consists of a benzyl group, a hydroxyphenylmethyl moiety, and a phenylcarbamate functional group. This structural arrangement not only contributes to its unique chemical properties but also opens up diverse possibilities for its role in synthetic chemistry and drug design. The presence of hydroxyl and carbamate groups makes it a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules.

In recent years, there has been a growing interest in exploring the pharmacological properties of carbamate derivatives. These compounds have shown promise as intermediates in the synthesis of various bioactive molecules. The hydroxyl group in the structure of Benzyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate allows for further functionalization, enabling the creation of derivatives with enhanced binding affinity and selectivity towards biological targets.

One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. The carbamate moiety is known to interact effectively with the active sites of enzymes, making it an excellent scaffold for designing molecules that can modulate enzymatic activity. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases and proteases, which are crucial targets in the treatment of various diseases.

Moreover, the hydroxyl group provides a site for hydrogen bonding interactions, which can be exploited to enhance the binding affinity between the compound and its biological target. This feature is particularly important in drug design, where optimal binding to a target receptor is essential for achieving therapeutic efficacy. The combination of these structural features makes Benzyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have also facilitated the exploration of novel derivatives of this compound. Molecular modeling studies have been instrumental in predicting the binding modes and interactions between Benzyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate and various biological targets. These studies have provided insights into how structural modifications can be made to optimize its pharmacological properties.

In addition to its potential as an enzyme inhibitor, this compound has also been investigated for its role in antimicrobial applications. The structural features that contribute to its enzyme inhibition properties often extend to interactions with microbial pathogens, making it a promising candidate for developing new antimicrobial agents. Research has shown that certain derivatives of carbamate compounds exhibit significant activity against bacteria and fungi, offering hope for addressing emerging antibiotic-resistant strains.

The synthesis of Benzyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of a carbamate intermediate through the reaction between an acid chloride and an amine derivative. Subsequent functionalization steps introduce the hydroxyl group and other substituents as needed. These synthetic routes not only demonstrate the versatility of this compound but also provide valuable insights into advanced organic synthesis techniques.

The growing body of research on carbamate derivatives underscores their importance in modern drug discovery. As our understanding of biological pathways continues to expand, so does our need for innovative molecular tools to modulate these pathways effectively. Compounds like Benzyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate offer a rich source of inspiration for chemists and pharmacologists alike.

In conclusion, Benzyl N-(4-hydroxyphenyl)methyl-N-phenylcarbamate (CAS No. 2680687-29-8) stands out as a promising candidate in pharmaceutical research due to its unique structural features and diverse potential applications. Its role as an intermediate in organic synthesis, along with its potential as an enzyme inhibitor and antimicrobial agent, makes it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation.